Cas no 391229-12-2 (2-(naphthalen-2-yloxy)-N-(propan-2-yl)acetamide)

• Product Name: 2-(naphthalen-2-yloxy)-N-(propan-2-yl)acetamide
• CAS No: 391229-12-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6057064
• PubChem ID: 957315
• Update Time: 2025-06-13

2-(naphthalen-2-yloxy)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yloxy)-N-(propan-2-yl)acetamide
• Acetamide, N-(1-methylethyl)-2-(2-naphthalenyloxy)-
• Oprea1_632817
• SR-01000005205-1
• IFLab1_000839
• 2-naphthalen-2-yloxy-N-propan-2-ylacetamide
• 391229-12-2
• HMS1414G03
• F0208-0030
• N-isopropyl-2-(naphthalen-2-yloxy)acetamide
• SR-01000005205
• AKOS003268556
• SCHEMBL4736306
• Z19834330

• Inchi： 1S/C15H17NO2/c1-11(2)16-15(17)10-18-14-8-7-12-5-3-4-6-13(12)9-14/h3-9,11H,10H2,1-2H3,(H,16,17)
• InChI Key： RJYSURPHUSSZAI-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)COC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 462.4±28.0 °C(Predicted)
• pka: 14.48±0.46(Predicted)

Additional information on 2-(naphthalen-2-yloxy)-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-(Naphthalen-2-yloxy)-N-(Propan-2-yl)Acetamide (CAS No. 391229-12-2)

2-(Naphthalen-2-yloxy)-N-(propan-2-yl)acetamide, identified by its CAS number 391229-12-2, is a specialized organic compound with growing interest in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a naphthalene backbone with an acetamide functional group, making it a subject of study for its potential applications in drug development and crop protection. Researchers are increasingly exploring its synthetic pathways, bioactivity, and mechanisms of action, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s chemical properties include moderate solubility in organic solvents and stability under controlled conditions, which are critical for formulation development. Recent studies highlight its potential as a building block for designing novel small-molecule inhibitors, particularly in targeting enzymatic pathways. This aligns with the rising demand for targeted therapies in oncology and metabolic disorders, topics frequently searched in scientific databases and AI-driven platforms like PubMed and Google Scholar.

From an industrial perspective, 2-(naphthalen-2-yloxy)-N-(propan-2-yl)acetamide is gaining attention for its role in green chemistry initiatives. Its synthesis can be optimized using catalytic methods to reduce waste, a hotspot in environmental sustainability discussions. Companies are also investigating its compatibility with biodegradable formulations, addressing consumer concerns about eco-friendly products—a trending topic in SEO analytics for chemical industries.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. These methods are frequently queried by researchers seeking to validate purity and structural integrity, reflecting the importance of quality control in synthetic chemistry. Additionally, computational modeling (in silico studies) of its molecular interactions is a growing area of interest, tying into the broader adoption of AI-driven drug discovery tools.

In summary, CAS 391229-12-2 represents a versatile compound with multidisciplinary applications. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis positions it as a valuable subject for ongoing research, meeting both scientific and industry-driven search trends.